4-(2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)butan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)butan-1-amine is a natural product found in Nitraria schoberi with data available.
Scientific Research Applications
Mass Spectrometry and the Maillard Reaction
4-(2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)butan-1-amine and its derivatives have been studied in the context of the Maillard reaction, which involves amino acids and reducing sugars. The derivatives were synthesized and optimized using various catalysts, temperatures, and times, with the optimum conditions leading to yields greater than 70%. These compounds were characterized using mass spectrometry techniques such as electrospray ionization mass spectrometry (ESI-MS) and electrospray tandem mass (ESI-MS/MS), providing insights into the mass fragmentation patterns of these heterocyclic compounds (Goh, Mordi, & Mansor, 2015).
Synthesis and Characterization of Novel Compounds
A specific derivative, 4-amino-5-benzoyl-1-benzyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1H-pyrrole-3-carbonitrile, was synthesized and characterized for the first time, showing the potential for novel compound development. The synthesis involved a reaction between specific amines and 1-chloroacetophenone in a K2CO3/MeCN system, and the product was characterized using various spectroscopic methods (Petrova et al., 2023).
Optimization of Binding Motifs for Therapeutic Applications
The 1-aryl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole motif was identified as a novel, drug-like ER ligand. Through a series of medicinal chemistry iterations and aided by crystal structures, a potent and orally bioavailable selective estrogen receptor downregulator (SERD) was developed, demonstrating the compound's potential in advanced estrogen receptor-positive breast cancer treatment (De savi et al., 2015).
Properties
CAS No. |
136945-81-8 |
---|---|
Molecular Formula |
C5H10N2S |
Molecular Weight |
243.35 g/mol |
IUPAC Name |
4-(2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)butan-1-amine |
InChI |
InChI=1S/C15H21N3/c16-9-4-3-7-14-15-12(8-10-17-14)11-5-1-2-6-13(11)18-15/h1-2,5-6,14,17-18H,3-4,7-10,16H2 |
InChI Key |
RBYMMMUWJMTPBK-UHFFFAOYSA-N |
SMILES |
C1CNC(C2=C1C3=CC=CC=C3N2)CCCCN |
Canonical SMILES |
C1CNC(C2=C1C3=CC=CC=C3N2)CCCCN |
Synonyms |
1-(4-butylamino)-1,2,3,4-tetrahydro-beta-carboline nazlinin nazlinine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.